Cas no 24224-99-5 (Phenylsulfonyl cyanide)

• Product Name: Phenylsulfonyl cyanide
• CAS No: 24224-99-5
• Molecular Formula: C₇H₅NO₂S
• Molecular Weight: 167.1851
• CID: 240512
• PubChem ID: 10313279

Phenylsulfonyl cyanide Properties

Names and Identifiers

• Benzenesulfonyl cyanide
• PHENYLSULFONYL CYANIDE
• Benzolsulfonyl-cyanid
• J-015403
• SCHEMBL2045248
• Benzenesulfonyl cyanide, technical, >=98.0% (HPLC)
• starbld0018757
• Benzenesulfonylformonitrile
• AM20030434
• NS00127528
• 24224-99-5
• phenyl sulfonylcyanide
• DTXSID40437977
• VKEVYOIDTOPARM-UHFFFAOYSA-N
• cyanophenyl sulfone
• DTXCID50388800

• InChIKey： VKEVYOIDTOPARM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5NO2S/c8-6-11(9,10)7-4-2-1-3-5-7/h1-5H
• SMILES： C1(S(C#N)(=O)=O)C=CC=CC=1

Computed Properties

• Exact Mass: 167.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 167.00409958g/mol
• Heavy Atom Count: 11
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• LogP: 2.02218
• PSA: 66.31000
• Refractive Index: n20/D 1.531
• Boiling Point: 271.5°C at 760 mmHg
• Flash Point: 118°C
• Density: 1.274 g/mL at 20 °C(lit.)

Phenylsulfonyl cyanide Security Information

• WGK Germany：3
• Safety Instruction： 36/37-45
• Risk Phrases：R23/24/25
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Risk Phrases： 23/24/25

Phenylsulfonyl cyanide Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%